Cas no 1804845-41-7 (2-Bromo-5-fluoro-3-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-5-fluoro-3-(trifluoromethyl)aniline
• CAS No: 1804845-41-7
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• CID: 4974142
• Update Time: 2025-09-27

2-Bromo-5-fluoro-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-3-(trifluoromethyl)aniline

• Inchi： 1S/C7H4BrF4N/c8-6-4(7(10,11)12)1-3(9)2-5(6)13/h1-2H,13H2
• InChI Key： LDFPYTOYXQASOQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(F)(F)F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes